SW155246
SW155246
SW155246 is an inhibitor of DNA methyltransferase 1 (DNMT1; IC50 = 1.2 μM). It is selective for human DNMT1 over murine DNMT3 (IC50 = 38 μM). SW155246 inhibits HeLa and A549 tumor cell growth in a redox-independent manner (IC50s = 8-20 μM). It also inhibits genomic methylation in HeLa cells when used at concentrations ranging from 10 to 18.6 μM.
Brand Name:
Vulcanchem
CAS No.:
420092-79-1
VCID:
VC21243770
InChI:
InChI=1S/C16H11ClN2O5S/c17-13-6-5-10(9-15(13)19(21)22)25(23,24)18-14-7-8-16(20)12-4-2-1-3-11(12)14/h1-9,18,20H
SMILES:
C1=CC=C2C(=C1)C(=CC=C2O)NS(=O)(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
Molecular Formula:
C16H11ClN2O5S
Molecular Weight:
378.8 g/mol
SW155246
CAS No.: 420092-79-1
Cat. No.: VC21243770
Molecular Formula: C16H11ClN2O5S
Molecular Weight: 378.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | SW155246 is an inhibitor of DNA methyltransferase 1 (DNMT1; IC50 = 1.2 μM). It is selective for human DNMT1 over murine DNMT3 (IC50 = 38 μM). SW155246 inhibits HeLa and A549 tumor cell growth in a redox-independent manner (IC50s = 8-20 μM). It also inhibits genomic methylation in HeLa cells when used at concentrations ranging from 10 to 18.6 μM. |
|---|---|
| CAS No. | 420092-79-1 |
| Molecular Formula | C16H11ClN2O5S |
| Molecular Weight | 378.8 g/mol |
| IUPAC Name | 4-chloro-N-(4-hydroxynaphthalen-1-yl)-3-nitrobenzenesulfonamide |
| Standard InChI | InChI=1S/C16H11ClN2O5S/c17-13-6-5-10(9-15(13)19(21)22)25(23,24)18-14-7-8-16(20)12-4-2-1-3-11(12)14/h1-9,18,20H |
| Standard InChI Key | JDYDEJYIVZNWQU-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CC=C2O)NS(=O)(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CC=C2O)NS(=O)(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
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